![molecular formula C16H15Cl2NO2 B5598393 3,6-dichloro-N-(2,5-dimethylphenyl)-2-methoxybenzamide](/img/structure/B5598393.png)
3,6-dichloro-N-(2,5-dimethylphenyl)-2-methoxybenzamide
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Description
3,6-dichloro-N-(2,5-dimethylphenyl)-2-methoxybenzamide is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as JNJ-7777120 and has been found to have a range of biochemical and physiological effects. In
Scientific Research Applications
Molecular Structure and Interactions
- The study of molecular structure and interactions is crucial in understanding the chemical and physical properties of compounds. Research on related benzamide compounds, such as the analysis of N-3-hydroxyphenyl-4-methoxybenzamide, has focused on characterizing molecular geometry through crystallography and density functional theory (DFT) calculations. These studies reveal the impact of intermolecular interactions on molecular geometry, including bond lengths, angles, and rotational conformations, which are essential for drug design and material science applications (Karabulut et al., 2014).
Synthesis and Characterization
- The synthesis and characterization of compounds with a benzamide moiety are foundational in developing new chemical entities. For instance, research on the synthesis of 2-(4-n-Pentyloxylphenyl)-5-chloro-pyrimidines demonstrates the importance of specific synthetic pathways in producing novel compounds for further pharmacological evaluation (Zhao, 2002).
Bioactive Compounds
- The development of bioactive compounds, including those with antibacterial, antifungal, and antileishmanial activities, is a significant area of research. Studies on compounds like N'-(2-hydroxy-3-methoxybenzylidene)formohydrazide ligand derivatives provide insights into the design and synthesis of bioactive molecules with potential therapeutic applications (Shujah et al., 2013).
Pharmacological Investigations
- Investigations into the pharmacological properties of benzamide derivatives, including their role as dopamine receptor ligands and neuroleptic agents, contribute to the understanding of their therapeutic potential. Studies exploring the structure-affinity relationships of such compounds help in identifying key features responsible for biological activity and receptor selectivity (Leopoldo et al., 2002).
Properties
IUPAC Name |
3,6-dichloro-N-(2,5-dimethylphenyl)-2-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15Cl2NO2/c1-9-4-5-10(2)13(8-9)19-16(20)14-11(17)6-7-12(18)15(14)21-3/h4-8H,1-3H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBKVUQJEQMMOMK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NC(=O)C2=C(C=CC(=C2OC)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15Cl2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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